Cas no 700337-76-4 (2-Propanamine,1-(2,4,5-trimethylphenoxy)-)

• Product Name: 2-Propanamine,1-(2,4,5-trimethylphenoxy)-
• CAS No: 700337-76-4
• MF: C₁₂H₁₉NO
• MW: 193.285363435745
• CID: 557060
• Update Time: 2024-03-05

2-Propanamine,1-(2,4,5-trimethylphenoxy)- Chemical and Physical Properties

Names and Identifiers

• 2-Propanamine,1-(2,4,5-trimethylphenoxy)-
• 2-Propanamine,1-(2,4,5-trimethylphenoxy)-(9CI)
• 2-Propanamine, 1-(2,4,5-trimethylphenoxy)-

• Inchi： 1S/C12H19NO/c1-8-5-10(3)12(6-9(8)2)14-7-11(4)13/h5-6,11H,7,13H2,1-4H3
• InChI Key： RCGPYJYHURUPTN-UHFFFAOYSA-N
• SMILES： C(OC1=CC(C)=C(C)C=C1C)C(N)C

Computed Properties

• Exact Mass: 193.147
• Monoisotopic Mass: 193.147
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.2A^2